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Compound of Interest

Compound Name: 8-Hydroxycoumarin

Cat. No.: B196171 Get Quote

Essential Safety and Logistical Information for the Disposal of 8-Hydroxycoumarin

This document provides procedural guidance on the safe and compliant disposal of 8-
Hydroxycoumarin, a compound commonly used in biomedical research. Adherence to these

protocols is critical for ensuring laboratory safety, minimizing environmental impact, and

maintaining regulatory compliance. The following information is intended for researchers,

scientists, and drug development professionals.

Hazard Profile and Safety Precautions
8-Hydroxycoumarin is classified with several hazards that necessitate careful handling during

the disposal process.[1] Personal protective equipment (PPE) is mandatory to prevent

exposure.

Key Hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2][3]

Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Mandatory Personal Protective Equipment (PPE):
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Gloves: Chemical-resistant gloves are required.

Eye Protection: Safety glasses or goggles must be worn.[1]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[1][2]

Respiratory Protection: If there is a risk of generating dust, a suitable respirator should be

used.[1][2]

Step-by-Step Disposal Procedure
The proper disposal of 8-Hydroxycoumarin waste must be handled as hazardous chemical

waste. Do not dispose of this compound down the drain or in regular trash.[2][4]

Step 1: Waste Identification and Segregation

Treat all forms of 8-Hydroxycoumarin waste (pure compound, contaminated labware,

solutions) as hazardous.

Segregate 8-Hydroxycoumarin waste from other waste streams to prevent unintended

reactions.[5][6] Store in a designated "Satellite Accumulation Area" for hazardous waste.[5]

Step 2: Waste Collection and Containment

Collect solid waste in a clearly labeled, sealed, and leak-proof container.[7]

For solutions, use a compatible, labeled, and sealable container. Do not overfill containers;

leave at least one inch of headspace to allow for expansion.[5][6]

If the original container is used for disposal, ensure it is in good condition and properly

sealed.[8][9]

Step 3: Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste."[5]

The label must include the full chemical name ("8-Hydroxycoumarin") and a description of

the contents (e.g., "solid," "solution in methanol").[5]
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Indicate the associated hazards (e.g., "Toxic," "Irritant").[5]

Step 4: Storage

Store the sealed and labeled waste container in a designated, secure area away from

incompatible materials.[5]

Ensure the storage area is cool and well-ventilated.[1]

Step 5: Arrange for Professional Disposal

All chemical waste must be handled and disposed of by a licensed and approved waste

disposal contractor.[4][8][10]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup.

Quantitative Data Summary
While specific quantitative limits for disposal are determined by local regulations, the hazard

classification provides a basis for handling procedures.

Parameter Value/Classification Source

CAS Number 2442-31-1 [1]

Molecular Formula C9H6O3 [1]

Molecular Weight 162.14 g/mol [1]

GHS Hazard Statements H302, H315, H319, H335 [1][11]

Signal Word Warning [1][11]

Experimental Protocols
Currently, there are no widely published and validated experimental protocols for the in-lab

neutralization or deactivation of 8-Hydroxycoumarin for non-hazardous disposal. The
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standard and required procedure is collection and disposal via a licensed hazardous waste

management company.

Disposal Workflow Diagram
The following diagram outlines the decision-making process and steps for the proper disposal

of 8-Hydroxycoumarin waste.
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Start: 8-Hydroxycoumarin Waste Generated

Is Personal Protective
Equipment (PPE) being worn?

Don appropriate PPE:
Gloves, Eye Protection, Lab Coat

No

Segregate Waste:
Separate from other chemical waste

Yes

Select Appropriate Waste Container:
Labeled, sealed, and compatible

Transfer Waste to Container:
Avoid creating dust or splashes

Securely Seal and Label Container:
'Hazardous Waste', Chemical Name, Hazards

Store in Designated Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)
for Professional Disposal

End: Waste Disposed of Compliantly

Click to download full resolution via product page

Disposal workflow for 8-Hydroxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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